Cas no 129030-30-4 (Cevan-3-ol, 5,6-didehydro-, (3β)-)

Cevan-3-ol, 5,6-didehydro-, (3β)- structure
129030-30-4 structure
Product Name:Cevan-3-ol, 5,6-didehydro-, (3β)-
CAS No:129030-30-4
MF:C27H43NO
MW:397.636428117752
CID:214898
Update Time:2024-03-01

Cevan-3-ol, 5,6-didehydro-, (3β)- Chemical and Physical Properties

Names and Identifiers

    • Cevan-3-ol,5,6-didehydro-, (3b)- (9CI)
    • 20-Epishinonomenine
    • Benzo[7,8]fluoreno[2,1-b]quinolizine,cevan-3-ol deriv.
    • Isoshinonomenine
    • Cevan-3-ol, 5,6-didehydro-, (3β)-
    • Iso-shinonomenine
    • Inchi: 1S/C27H43NO/c1-16-4-9-26-17(2)20-7-8-21-22-6-5-18-12-19(29)10-11-27(18,3)25(22)13-23(21)24(20)15-28(26)14-16/h5,16-17,19-26,29H,4,6-15H2,1-3H3/t16-,17-,19-,20+,21-,22-,23+,24+,25-,26-,27-/m0/s1
    • InChI Key: BMMRSXNAPFQLLU-SPZGTFFFSA-N
    • SMILES: C1C[C@]2(C(=CC[C@H]3[C@@H]4CC[C@@H]5[C@H](C)[C@@H]6CC[C@H](C)CN6C[C@H]5[C@@H]4C[C@@H]32)C[C@H]1O)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • XLogP3: 6.154
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